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Compound of Interest

Compound Name: Direct red 212

CAS No.: 12222-45-6

Cat. No.: B1172209

Get Quote

This technical guide addresses the solubility of the dye Direct Red 212 in various solvents,

targeting researchers, scientists, and professionals in drug development. It aims to provide a

comprehensive overview based on available data.

Executive Summary

Direct Red 212, identified with the CAS number 12222-45-6, is classified as a direct azo dye. A

thorough review of publicly available scientific literature and chemical databases reveals a

significant lack of quantitative solubility data for this specific compound. While qualitative

information suggests its likely solubility in water, precise numerical values in different solvents

are not documented in the searched sources. In contrast, quantitative solubility data is

available for a similarly named but chemically distinct compound, Solvent Red 212 (CAS No:

61300-98-9). This guide presents the available information for both, clearly distinguishing

between them to avoid confusion.

Direct Red 212: Qualitative Solubility Profile
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Direct dyes, by their nature, are typically designed to be soluble in water to facilitate the dyeing

process of cellulosic fibers such as cotton. Several sources categorize Direct Red 212 as a

direct dye and an azo dye. Generally, azo dyes that possess sulfonic acid groups are water-

soluble, while their solubility in organic solvents is limited.[1] In the context of its application in

inkjet inks, Direct Red 212 is referred to as a water-soluble azo dye. This suggests that Direct
Red 212 is expected to be soluble in aqueous solutions. However, specific quantitative data to

confirm the extent of its solubility in water and other solvents is not available in the reviewed

literature.[2]

Quantitative Solubility Data for Solvent Red 212
It is crucial to differentiate Direct Red 212 from Solvent Red 212, as they are different chemical

entities with distinct properties. The following table summarizes the available quantitative

solubility data for Solvent Red 212.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

This data pertains to Solvent Red 212 and should not be extrapolated to Direct Red 212.

Experimental Protocols
A comprehensive search for experimental methodologies used to determine the solubility of

Direct Red 212 did not yield any specific protocols. General methods for determining the

solubility of dyes include techniques such as the equilibrium solubility method followed by

spectrophotometric or gravimetric analysis. However, no documented application of these

methods for Direct Red 212 was found.
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Visualizations
The search for information related to Direct Red 212 did not provide any data on signaling

pathways or specific experimental workflows that could be visualized. Therefore, no diagrams

using Graphviz can be provided at this time.

In conclusion, there is a notable absence of specific, quantitative solubility data for Direct Red
212 in the scientific and technical literature. While its classification as a direct dye suggests

water solubility, this remains to be experimentally quantified. Researchers investigating this

compound would need to perform their own solubility studies to obtain reliable quantitative

data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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